Cas no 81431-11-0 (2(5H)-Pyrimidinone, 4,6-dimethyl- (9CI))

• Product name: 2(5H)-Pyrimidinone, 4,6-dimethyl- (9CI)
• CAS No: 81431-11-0
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 1018272
• PubChem ID: 13627155

2(5H)-Pyrimidinone, 4,6-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Pyrimidinone, 4,6-dimethyl- (9CI)
• 4,6-dimethyl-5H-pyrimidin-2-one
• PYR034
• 4,6-Dimethyl-2(5H)-pyrimidinone
• 4,6-Dimethylpyrimidin-2(5H)-one
• DTXSID60545346
• 81431-11-0
• 2(5H)-Pyrimidinone,4,6-dimethyl-(9ci)
• FT-0719219
• DB-050012

• Inchi： InChI=1S/C6H8N2O/c1-4-3-5(2)8-6(9)7-4/h3H2,1-2H3
• InChI Key： IJLPYCIXMNLXNJ-UHFFFAOYSA-N
• SMILES： CC1=NC(=O)N=C(C1)C

Computed Properties

• Exact Mass: 124.06400
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8Ų
• XLogP3: 0

Experimental Properties

• PSA: 41.79000
• LogP: 0.30310